Cas no 102505-04-4 (1,3,8-Triazaspiro[4.5]decan-4-one,1-phenyl-8-[3-(phenylsulfonyl)propyl]-)

• Product Name: 1,3,8-Triazaspiro[4.5]decan-4-one,1-phenyl-8-[3-(phenylsulfonyl)propyl]-
• CAS No: 102505-04-4
• Molecular Formula: C₂₂H₂₇N₃O₃S
• Molecular Weight: 413.53308
• CID: 212936
• PubChem ID: 297081

1,3,8-Triazaspiro[4.5]decan-4-one,1-phenyl-8-[3-(phenylsulfonyl)propyl]- Properties

Names and Identifiers

• 1,3,8-Triazaspiro[4.5]decan-4-one,1-phenyl-8-[3-(phenylsulfonyl)propyl]-
• NSC 167815
• 8-[3-(benzenesulfonyl)propyl]-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one
• DTXSID90145232
• 1-Phenyl-8-(3-phenylsulfonylpropyl)-4-oxo-1,3,8-triazaspiro(4.5)decane
• NSC-167815
• 1,3,8-Triazaspiro(4.5)decan-4-one, 1-phenyl-8-(3-(phenylsulfonyl)propyl)-
• CHEMBL3769826
• 102505-04-4
• NSC167815

• InChIKey： AHDHQOPGQHFFQA-UHFFFAOYSA-N
• Inchi： InChI=1S/C22H27N3O3S/c26-21-22(25(18-23-21)19-8-3-1-4-9-19)12-15-24(16-13-22)14-7-17-29(27,28)20-10-5-2-6-11-20/h1-6,8-11H,7,12-18H2,(H,23,26)
• SMILES： C1C=CC(S(CCCN2CCC3(C(=O)NCN3C3C=CC=CC=3)CC2)(=O)=O)=CC=1

Computed Properties

• Exact Mass: 413.177313g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 413.177313g/mol
• Heavy Atom Count: 29
• Complexity: 655
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 78.1Ų
• Molecular Weight: 413.5g/mol

Experimental Properties

• LogP: 3.69140
• PSA: 78.10000